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Compound of Interest

Compound Name: Cefepime

Cat. No.: B1668827

An In-depth Analysis for Researchers, Scientists,
and Drug Development Professionals

Cefepime is a fourth-generation cephalosporin antibiotic with a broad spectrum of activity
against both Gram-positive and Gram-negative bacteria.[1][2][3] Its clinical efficacy is
intrinsically linked to its chemical structure and stability, which dictates its mechanism of action,
pharmacokinetic profile, and potential degradation pathways. This technical guide provides a
detailed overview of the chemical properties and stability of cefepime, intended for
researchers, scientists, and professionals in drug development.

Chemical Structure

Cefepime is a semi-synthetic, beta-lactamase-resistant cephalosporin.[4] Its chemical structure
is characterized by a cephem nucleus, which is fundamental to its antibacterial activity.

IUPAC Name: (6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-[(1-
methylpyrrolidin-1-ium-1-yl)methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate[2]

Molecular Formula: C19H24NeOsS2
Molecular Weight: 480.56 g/mol

The key structural features of cefepime include:
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e A beta-lactam ring fused to a dihydrothiazine ring, forming the core cephem structure.

e An aminothiazolyl methoxyiminoacetyl side chain at position 7, which enhances its
antibacterial spectrum.

» A positively charged N-methylpyrrolidine group at position 3, which contributes to its potent
anti-pseudomonal activity and its ability to penetrate the outer membrane of Gram-negative
bacteria.

Mechanism of Action

Cefepime exerts its bactericidal effect by inhibiting the synthesis of the bacterial cell wall. This
process involves the covalent binding of cefepime to penicillin-binding proteins (PBPs), which
are enzymes crucial for the final transpeptidation step in peptidoglycan synthesis. The
inactivation of these enzymes leads to a defective cell wall, resulting in cell lysis and bacterial
death. Cefepime's structure provides it with high stability against many plasmid- and
chromosome-mediated beta-lactamases, enzymes that can degrade other cephalosporins.
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Cefepime's mechanism of action.

Stability Profile

The stability of cefepime is a critical factor for its formulation, storage, and clinical
administration. Its degradation is influenced by several factors, including temperature, pH, and
light.
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Temperature Stability

Cefepime's stability is highly dependent on temperature. As the temperature increases, the
rate of degradation accelerates.

. Remaining
Temperature Storage Time ) Reference
Cefepime (%)

4°C (Refrigerator) 7 days >90%

4°C (Refrigerator) 2 weeks 90.5%

>90% (with
23°C (Room Temp) 48 hours metronidazole 500
mg)

>90% (with

23°C (Room Temp) 72 hours metronidazole 1500
mg)

25°C (Room Temp) 24 hours >90%

30°C 14 hours ~90%

37°C <10 hours <90%

45°C 2 hours >90%

pH Stability

The pH of the solution significantly impacts cefepime's stability. The maximum stability is
observed in the pH range of 4 to 6. Outside this range, particularly at higher pH values,
degradation is accelerated. The degradation of cefepime can lead to the formation of alkaline
products, which can further increase the rate of its own degradation.

Photostability

Cefepime solutions should be protected from light. Exposure to UV radiation has a destructive
impact on the stability of cefepime, with complete degradation observed after 2 hours of
exposure in one study.
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Degradation Pathways

The degradation of cefepime primarily involves two main pathways:

e Opening of the B-lactam ring: This is a common degradation pathway for all B-lactam
antibiotics and results in the loss of antibacterial activity.

» Cleavage of the N-methylpyrrolidine side chain (R2 side chain): This cleavage also
contributes to the degradation of the molecule.

Mass spectrometry data suggests that the opening of the cephem (-lactam) ring occurs before
the cleavage of the N-methylpyrrolidine side chain. The degradation products of cefepime do
not exhibit significant antibacterial activity.
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Simplified degradation pathway of cefepime.

Experimental Protocols
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The stability of cefepime is typically assessed using a stability-indicating high-performance
liquid chromatography (HPLC) method.

Stability-Indicating RP-HPLC Method for Cefepime

This section outlines a typical experimental protocol for determining the stability of cefepime.

Objective: To quantify the concentration of cefepime and its degradation products over time
under various stress conditions.

Materials and Equipment:

Cefepime reference standard

o HPLC grade water, methanol, and acetonitrile

o Acetate buffer

e HPLC system with a UV detector

* Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 pum particle size)

e pH meter

e Analytical balance

e Volumetric flasks and pipettes

o Temperature-controlled chambers/water baths

Experimental Workflow:
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General workflow for cefepime stability testing.

Procedure:

e Preparation of Standard Solution: Accurately weigh a known amount of cefepime reference
standard and dissolve it in a suitable solvent (e.g., HPLC grade water) to prepare a stock
solution of known concentration. Prepare working standards by diluting the stock solution.
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e Preparation of Sample Solutions: Reconstitute cefepime for injection with a known volume
of a suitable diluent (e.g., sterile water for injection, 0.9% sodium chloride, or 5% dextrose) to
achieve the desired concentration.

o Forced Degradation Studies:

o Acid and Base Hydrolysis: Treat the cefepime solution with 0.1N HCI and 0.1N NaOH,
respectively, and heat at a specified temperature (e.g., 70°C) for a defined period.
Neutralize the solutions before analysis.

o Oxidative Degradation: Treat the cefepime solution with a solution of hydrogen peroxide
(e.g., 3% H2032) at room temperature.

o Thermal Degradation: Store the cefepime solution at elevated temperatures (e.g., 45°C,
60°C).

o Photodegradation: Expose the cefepime solution to UV light.
e Chromatographic Conditions (Example):

o Mobile Phase: A mixture of methanol, acetonitrile, and acetate buffer (e.g., 75:20:05 v/v/v)
with the pH adjusted to 5.1.

o Stationary Phase: C18 column.
o Flow Rate: 1.0 mL/min.

o Detection Wavelength: 212 nm.
o Injection Volume: 20 pL.

e Analysis: Inject the standard and sample solutions into the HPLC system. Record the
chromatograms and determine the peak area of cefepime and any degradation products.

» Data Evaluation: Calculate the percentage of remaining cefepime at each time point under
each stress condition. A decrease in the drug concentration by more than 10% from the initial
concentration is typically considered unstable.
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Conclusion

This technical guide has provided a comprehensive overview of the chemical structure and
stability of cefepime. A thorough understanding of these properties is essential for the
development of stable formulations, the establishment of appropriate storage and handling
procedures, and the optimization of its clinical use to ensure patient safety and therapeutic
efficacy. The provided experimental protocols and diagrams serve as valuable resources for
researchers and professionals in the pharmaceutical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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